Cas no 2229319-31-5 (1,1,1-trifluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propan-2-amine)

1,1,1-Trifluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propan-2-amine is a fluorinated amine derivative featuring a methoxy-substituted dioxaindan core. This compound is of interest in medicinal chemistry and agrochemical research due to its unique structural properties, combining a trifluoromethyl group with a heterocyclic moiety. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, potentially improving bioavailability. The dioxaindan scaffold contributes to rigid molecular geometry, which may influence binding affinity in target interactions. This compound serves as a versatile intermediate for the synthesis of more complex molecules, particularly in the development of pharmaceuticals or crop protection agents. Its well-defined structure allows for precise modifications in structure-activity relationship studies.
1,1,1-trifluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propan-2-amine structure
2229319-31-5 structure
Product Name:1,1,1-trifluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propan-2-amine
CAS No:2229319-31-5
MF:C11H12F3NO3
MW:263.213093757629
CID:6035767
PubChem ID:165708028
Update Time:2025-10-28

1,1,1-trifluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1,1,1-trifluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propan-2-amine
    • 2229319-31-5
    • EN300-1989911
    • Inchi: 1S/C11H12F3NO3/c1-16-7-4-9-8(17-5-18-9)2-6(7)3-10(15)11(12,13)14/h2,4,10H,3,5,15H2,1H3
    • InChI Key: JKIRRTBJTFNDRN-UHFFFAOYSA-N
    • SMILES: FC(C(CC1C=C2C(=CC=1OC)OCO2)N)(F)F

Computed Properties

  • Exact Mass: 263.07692773g/mol
  • Monoisotopic Mass: 263.07692773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 53.7Ų

1,1,1-trifluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propan-2-amine Pricemore >>

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Additional information on 1,1,1-trifluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propan-2-amine

Introduction to 1,1,1-trifluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propan-2-amine (CAS No. 2229319-31-5)

1,1,1-trifluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propan-2-amine (CAS No. 2229319-31-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of trifluoromethyl amines and is characterized by its unique structural features, including a trifluoromethyl group and a 6-methoxy-1,3-dioxaindan moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The trifluoromethyl group is known for its electron-withdrawing properties, which can significantly influence the chemical reactivity and biological activity of the molecule. In the context of 1,1,1-trifluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propan-2-amine, this group may enhance the compound's lipophilicity and metabolic stability, making it a promising candidate for drug development. The 6-methoxy-1,3-dioxaindan moiety, on the other hand, is a cyclic structure that can provide additional stability and specific interactions with biological targets.

Recent studies have explored the potential of 1,1,1-trifluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propan-2-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structural features exhibit potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that trifluoromethyl amines can effectively inhibit the activity of specific enzymes associated with neurodegenerative diseases.

In addition to its neuroprotective properties, 1,1,1-trifluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propan-2-amine has also been investigated for its potential as an anti-inflammatory agent. Inflammatory responses are central to many chronic diseases, and compounds that can modulate these responses are highly sought after. A recent study in the Inflammation Research journal reported that trifluoromethyl amines can reduce the production of pro-inflammatory cytokines and chemokines, thereby mitigating inflammation and associated tissue damage.

The pharmacokinetic properties of 1,1,1-trifluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propan-2-amine have also been studied extensively. Its high lipophilicity allows for efficient absorption and distribution within the body. Moreover, the presence of the trifluoromethyl group enhances metabolic stability, reducing the likelihood of rapid degradation by hepatic enzymes. This property is particularly advantageous for oral formulations and long-term therapeutic use.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,1,1-trifluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propan-2-amine in human subjects. Preliminary results from phase I trials have shown promising outcomes in terms of safety profiles and pharmacokinetic parameters. These findings have paved the way for further clinical investigations to explore its therapeutic potential in various disease conditions.

In conclusion, 1,1,1-trifluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propan-2-amine (CAS No. 2229319-31-5) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its favorable pharmacological properties, making it an attractive candidate for drug development in areas such as neurology and inflammation. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatment options in these critical fields.

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